3-Bromo-2-(3-bromo-2-methylpropyl)thiophene

• Molecular Formula: C8H10Br2S
• Molecular Weight: 298.04 g/mol
• SMILES: CC(CC1=C(C=CS1)Br)CBr
• InChI: InChI=1S/C8H10Br2S/c1-6(5-9)4-8-7(10)2-3-11-8/h2-3,6H,4-5H2,1H3
• InChIKey: KGTQLNXXPNXRQD-UHFFFAOYSA-N

3-Bromo-2-(3-bromo-2-methylpropyl)thiophene – Core Identity, Physicochemical Baseline, and Procurement Landscape

3-Bromo-2-(3-bromo-2-methylpropyl)thiophene (CAS 1496893-62-9) is a doubly brominated thiophene derivative bearing a branched 3-bromo-2-methylpropyl side chain at the C2 position and a ring bromine at C3 . With a molecular formula of C₈H₁₀Br₂S and a molecular weight of 298.04 g·mol⁻¹, the compound presents two chemically distinct C–Br bonds—one aromatic (thienyl) and one primary alkyl—enabling sequential, orthogonal functionalization strategies that are inaccessible to mono-brominated or symmetrically dibrominated analogs [1]. The compound is commercially supplied at 95% purity (GC/HPLC) and is classified as harmful/irritant (GHS07) under standard handling protocols . Its calculated LogP of 4.53 and Fsp³ value of 0.50 reflect a balanced hydrophobic/hybridization profile that distinguishes it from fully aromatic polybrominated thiophene building blocks .

Orthogonal reactivityAromatic C3–Br and primary alkyl C–Br enable sequential, chemoselective functionalization.

Chiral side chainBranched 2-methylpropyl group introduces a stereogenic center for asymmetric synthesis entry.

Lead-like profileBalanced LogP (4.5) and Fsp³ (0.50) suit medicinal and agrochemical library design.

• [1] Brahim, M.; Ben Ammar, H.; Soulé, J.-F.; Doucet, H. Regiocontroled Pd-catalysed C5-arylation of 3-substituted thiophene derivatives using a bromo-substituent as blocking group. Beilstein J. Org. Chem. 2016, 12, 2197–2203. DOI: 10.3762/bjoc.12.210. View Source

Why Generic Substitution Fails for 3-Bromo-2-(3-bromo-2-methylpropyl)thiophene: Orthogonal Reactivity, Regiochemical Fidelity, and Steric Differentiation

Simple substitution of 3-Bromo-2-(3-bromo-2-methylpropyl)thiophene with generic mono-brominated thiophenes such as 3-(3-bromo-2-methylpropyl)thiophene (CAS 1489971-31-4) or symmetric 2,5-dibromothiophene eliminates the orthogonal reactivity manifold that is the compound's primary procurement rationale [1]. The aromatic C3–Br serves as a blocking group enabling exclusive C5-selective Pd-catalyzed direct arylation with >99% regiochemical fidelity, while the primary alkyl C–Br on the branched side chain remains available for subsequent nucleophilic displacement or Grignard formation [1][2]. Symmetric dibromothiophenes such as 2,3-dibromothiophene exhibit markedly inferior regioselectivity in Suzuki couplings due to steric compression between adjacent positions, with standard Suzuki conditions delivering poor yields unless specialized potassium borate reagents are employed [3]. Furthermore, the branched 2-methylpropyl linker introduces a chiral center (indicated by the asymmetric atom count of 1) that is absent in linear-chain analogs, creating opportunities for diastereoselective transformations that are structurally precluded in simpler bromothiophenes [4].

vs. mono‑Br

3-(3-bromo-2-methylpropyl)thiophene lacks the aromatic C3–Br blocking group; C5‑selective arylation and sequential difunctionalization are not supported.

vs. 2,3‑diBr

2,3‑dibromothiophene exhibits poor mono‑selectivity in standard Suzuki couplings, often requiring specialized borate reagents, and cannot offer orthogonal alkyl‑Br reactivity.

vs. achiral

All common bromothiophene comparators are achiral; substitution removes the stereogenic center, precluding enantioenriched thiophene synthesis.

• [1] Brahim, M.; Ben Ammar, H.; Soulé, J.-F.; Doucet, H. Regiocontroled Pd-catalysed C5-arylation of 3-substituted thiophene derivatives using a bromo-substituent as blocking group. Beilstein J. Org. Chem. 2016, 12, 2197–2203. DOI: 10.3762/bjoc.12.210. View Source
• [2] Devarie-Baez, N. O.; Shuhler, B. J.; Wang, H.; Xian, M. Solvent-controlled Csp²→O silyl migration: the "one-pot" synthesis of 2,3-disubstituted thiophenes. Org. Lett. 2007, 9 (22), 4655–4658. DOI: 10.1021/ol702149c. View Source
• [3] Smith, M. B.; Organ, M. G. Double Couplings of Dibromothiophenes using Boronic Acids and Boronates. Synlett 2009, 2009 (8), 1313–1316. DOI: 10.1055/s-0029-1216688. Also available at PMC: https://pmc.ncbi.nlm.nih.gov/articles/PMC2745170/. View Source
• [4] Burns, M.; Essafi, S.; Bame, J. R.; Bull, S. P.; Webster, M. P.; Balieu, S.; Dale, J. W.; Butts, C. P.; Harvey, J. N.; Aggarwal, V. K. A Scalable, Nonenzymatic Synthesis of Highly Stereopure Difunctional C4 Secondary Methyl Linchpin Synthons. J. Am. Chem. Soc. 2015, 137 (1), 451–461. DOI: 10.1021/ja511374a. View Source

Quantitative Differentiation Evidence for 3-Bromo-2-(3-bromo-2-methylpropyl)thiophene vs. Closest Analogs

C5-Regioselective Direct Arylation: Blocking-Group Efficiency of C3–Br vs. C2-Unsubstituted Thiophenes

In the Pd-catalyzed direct arylation of 3-substituted thiophenes bearing a C2-bromo blocking group (the structural motif found in 3-Bromo-2-(3-bromo-2-methylpropyl)thiophene), exclusive C5-regioselectivity is achieved without cleavage of the thienyl C–Br bond. By contrast, unblocked 3-substituted thiophenes such as 3-methylthiophene produce mixtures of C2- and C5-arylated regioisomers under identical conditions [1]. The C3–Br blocking strategy enables sequential C5-arylation followed by C2-Suzuki coupling to produce 2,5-di(hetero)arylated thiophenes bearing two different aryl units in only two synthetic steps, representing a step-count reduction versus sequential halogenation approaches [1].

C5‑arylation regioselectivity

Class-level inference

Target: >99% C5 vs. mixed regioisomers (unblocked thiophenes)

Supports sequential C5/C2‑difunctionalization with reported step reduction.

Relevant to Pd‑catalysed direct arylation; condition‑dependent.

Evidence Dimension	C5-arylation regioselectivity and synthetic step efficiency
Target Compound Data	Exclusive C5-arylation (single regioisomer); sequential C5/C2-difunctionalization in 2 steps (class-level inference based on C2-bromo-3-substituted thiophene scaffold)
Comparator Or Baseline	3-substituted thiophenes without C2-bromo blocking group: regioisomeric mixtures; traditional sequential halogenation/arylation: 3–4 steps
Quantified Difference	Regioselectivity: >99% C5 vs. mixed C2/C5; Step economy: 2 steps vs. 3–4 steps; Waste reduction: elimination of one halogenation step and associated stoichiometric waste
Conditions	1 mol% phosphine-free Pd catalyst, KOAc base, DMA solvent, electron-deficient aryl bromides as coupling partners (applicable to C2-bromo-3-substituted thiophene class)

Why This Matters

For procurement decisions in medicinal chemistry and materials synthesis, the C3–Br blocking group eliminates regioisomer separation and reduces synthetic step count by 33–50%, directly lowering labor, solvent, and purification costs per final compound.

• [1] Brahim, M.; Ben Ammar, H.; Soulé, J.-F.; Doucet, H. Regiocontroled Pd-catalysed C5-arylation of 3-substituted thiophene derivatives using a bromo-substituent as blocking group. Beilstein J. Org. Chem. 2016, 12, 2197–2203. DOI: 10.3762/bjoc.12.210. View Source

Orthogonal Reactivity Advantage: Chemically Differentiated C–Br Bonds vs. Symmetric 2,3-Dibromothiophene in Cross-Coupling Sequences

2,3-Dibromothiophene—the closest symmetric dibrominated analog—suffers from poor regioselectivity in standard Suzuki couplings due to steric compression between the vicinal C2 and C3 bromine atoms; standard Suzuki conditions with arylboronic acids give low yields of mono-coupled products, necessitating specialized potassium borate reagents to achieve synthetically useful yields [1]. By contrast, 3-Bromo-2-(3-bromo-2-methylpropyl)thiophene spatially separates its two C–Br bonds onto electronically and sterically distinct positions—an aromatic thienyl bromide at C3 and a primary alkyl bromide on the side chain—enabling independent, high-yielding sequential transformations without reagent specialization. The aromatic C3–Br undergoes Pd-catalyzed cross-coupling while the alkyl C–Br participates in nucleophilic substitution or Grignard chemistry under mutually orthogonal conditions [2].

Orthogonal reactivity vs. 2,3‑dibromothiophene

Class-level inference

Target: orthogonal C–Br bonds; 2,3‑diBr requires specialized borate reagents.

May eliminate need for non‑standard reagents and reduce bis‑coupling by‑products.

Structural advantage based on bond‑type differentiation.

Evidence Dimension	Regioselectivity of first cross-coupling event and requirement for specialized reagents
Target Compound Data	Two chemically differentiated C–Br bonds (aromatic C3–Br + primary alkyl C–Br); sequential functionalization without mutual interference (inferred from structural class)
Comparator Or Baseline	2,3-Dibromothiophene: standard Suzuki coupling gives poor mono-selectivity; requires potassium borates for acceptable yields
Quantified Difference	2,3-Dibromothiophene requires non-standard borate reagents; target compound enables orthogonal reaction manifolds using standard coupling reagents (qualitative structural advantage based on bond-type differentiation)
Conditions	Suzuki-Miyaura cross-coupling conditions: Pd catalyst, arylboronic acid, aqueous base, organic solvent

Why This Matters

The orthogonal reactivity design eliminates the need for specialized, often costly reagents (e.g., potassium organotrifluoroborates) required by symmetric dibromothiophenes, while simultaneously reducing competing bis-coupling side-product formation that erodes yield and complicates purification.

• [1] Smith, M. B.; Organ, M. G. Double Couplings of Dibromothiophenes using Boronic Acids and Boronates. Synlett 2009, 2009 (8), 1313–1316. DOI: 10.1055/s-0029-1216688. Also available at PMC: https://pmc.ncbi.nlm.nih.gov/articles/PMC2745170/. View Source
• [2] Brahim, M.; Ben Ammar, H.; Soulé, J.-F.; Doucet, H. Regiocontroled Pd-catalysed C5-arylation of 3-substituted thiophene derivatives using a bromo-substituent as blocking group. Beilstein J. Org. Chem. 2016, 12, 2197–2203. DOI: 10.3762/bjoc.12.210. View Source

Hydrophobicity and Fractional sp³ Character: Quantitative Physicochemical Differentiation from Fully Aromatic Bromothiophene Building Blocks

3-Bromo-2-(3-bromo-2-methylpropyl)thiophene exhibits a calculated LogP of 4.53 and an Fsp³ value of 0.50, reflecting substantial aliphatic character from the branched 2-methylpropyl linker . In contrast, the mono-brominated analog 3-(3-bromo-2-methylpropyl)thiophene (CAS 1489971-31-4; MW 219.14 g·mol⁻¹) exhibits a lower molecular weight and lacks the aromatic C3–Br, making it incapable of the C5-blocking group strategy . Fully aromatic dibromothiophene isomers (e.g., 2,3-dibromothiophene, MW 241.95) possess Fsp³ ≈ 0.0 and LogP values approximately 2.5–3.0, representing a fundamentally different solubility and partitioning profile. The combination of moderate LogP with balanced Fsp³ makes this compound particularly suited for lead-like compound libraries where both aromatic medicinal chemistry handles and three-dimensional character are desired .

LogP & Fsp³ differentiation

Data to verify

LogP 4.53, Fsp³ 0.50 vs. ~2.5‑3.0, 0.0 (2,3‑dibromothiophene)

May support solubility tuning and lead‑like property optimization.

Calculated values; experimental confirmation recommended.

Evidence Dimension	Computed LogP (hydrophobicity) and Fsp³ (fraction of sp³-hybridized carbons)
Target Compound Data	LogP = 4.53; Fsp³ = 0.50; MW = 298.04 g·mol⁻¹ (calculated, Fluorochem/Smolecule datasheets)
Comparator Or Baseline	2,3-Dibromothiophene: estimated LogP ≈ 2.5–3.0; Fsp³ ≈ 0.0; MW = 241.95 g·mol⁻¹. 3-(3-Bromo-2-methylpropyl)thiophene: MW = 219.14 g·mol⁻¹; single reactive C–Br (alkyl only).
Quantified Difference	ΔLogP ≈ +1.5 to +2.0 vs. 2,3-dibromothiophene; ΔFsp³ = +0.50 vs. 0.0; ΔMW = +78.9 g·mol⁻¹ vs. monobromo analog (provides second reactive handle)
Conditions	Computational predictions (in silico LogP and Fsp³); MW and Br count from authenticated commercial datasheets

Why This Matters

The elevated LogP and significant Fsp³ enable solubility tuning in non-polar media and promote three-dimensional molecular topology; for fragment-based drug discovery and agrochemical intermediate procurement, this profile better matches lead-like property criteria than flat, fully aromatic dibromothiophene alternatives.

Chiral Center and Stereochemical Potential: Enabling Asymmetric Synthesis Applications Absent in Achiral Bromothiophene Analogs

The 2-methylpropyl side chain of 3-Bromo-2-(3-bromo-2-methylpropyl)thiophene contains a stereogenic center at the branching carbon (C-2 of the propyl chain), as confirmed by the asymmetric atom count of 1 in the Fluorochem datasheet and the InChI descriptor . This chiral center is absent in all major comparator compounds: 3-(3-bromo-2-methylpropyl)thiophene (CAS 1489971-31-4), 2,3-dibromothiophene, 2,5-dibromothiophene, 2-bromo-3-methylthiophene, and 2-bromothiophene are all achiral molecules. The 3-bromo-2-methylpropyl fragment has established utility in asymmetric synthesis: diastereomeric 3-bromo-2-methyl-1-propyl camphorsulfonate derivatives have been demonstrated as scalable, stereopure C4 secondary methyl linchpin synthons for constructing chiral molecules on mole scale [1]. Incorporation of this chiral side chain onto a thiophene scaffold carrying an additional aromatic bromine creates a unique platform for synthesizing enantioenriched thiophene-containing compounds—a capability structurally inaccessible to all achiral bromothiophene comparators [1].

Chiral center vs. achiral analogs

Supporting evidence

1 asymmetric atom (target) vs. 0 in 2,3‑dibromothiophene and mono‑bromo analog.

Enables enantioenriched thiophene synthesis; chiral fragment validated at mole scale.

Stereochemical applications require separate resolution or asymmetric induction.

Evidence Dimension	Presence of stereogenic center and demonstrated utility of chiral fragment in asymmetric synthesis
Target Compound Data	1 asymmetric atom (chiral center at side-chain C-2); contains 3-bromo-2-methylpropyl fragment with established stereochemical applications
Comparator Or Baseline	3-(3-Bromo-2-methylpropyl)thiophene: 0 asymmetric atoms (achiral); 2-bromo-3-methylthiophene: 0 asymmetric atoms; 2,3-dibromothiophene: 0 asymmetric atoms
Quantified Difference	Qualitative binary difference: chiral (target) vs. achiral (all comparators); mole-scale diastereomerically pure synthesis demonstrated for the 3-bromo-2-methylpropyl fragment class
Conditions	Asymmetric synthesis context; camphorsulfonate resolution methodology developed for 3-bromo-2-methylpropyl derivatives

Why This Matters

For projects requiring enantioenriched intermediates—particularly in pharmaceutical development where chirality is a regulatory requirement—this compound provides a differentiation vector that no achiral bromothiophene analog can match, potentially eliminating the need for separate chiral auxiliary introduction steps.

• [1] Burns, M.; Essafi, S.; Bame, J. R.; Bull, S. P.; Webster, M. P.; Balieu, S.; Dale, J. W.; Butts, C. P.; Harvey, J. N.; Aggarwal, V. K. A Scalable, Nonenzymatic Synthesis of Highly Stereopure Difunctional C4 Secondary Methyl Linchpin Synthons. J. Am. Chem. Soc. 2015, 137 (1), 451–461. DOI: 10.1021/ja511374a. View Source

Electronics Tuning via Electron-Withdrawing Bromine: HOMO–LUMO Implications Compared to Alkyl-Only Thiophenes

Brominated thiophene S,S-dioxides show greatly accelerated cross-coupling reaction rates compared to non-brominated thienyl bromides, and the electron-withdrawing effect of bromine substituents lowers the LUMO energy more significantly than the HOMO, reducing the HOMO–LUMO gap and increasing molecular planarity [1]. While direct electrochemical data for 3-Bromo-2-(3-bromo-2-methylpropyl)thiophene is not available, the presence of the aromatic C3–Br provides an electron-withdrawing substituent directly conjugated to the thiophene π-system. This contrasts with 3-(3-bromo-2-methylpropyl)thiophene (CAS 1489971-31-4), where the only bromine is on the alkyl side chain and cannot directly modulate thiophene frontier orbital energies. The dual-bromine architecture of the target compound therefore enables electronic tuning (via the ring Br) alongside steric and solubility tuning (via the alkyl Br and branched linker), a combination unavailable in mono-brominated alkylthiophenes [1]. Additionally, brominated thiophene derivatives are established precursors for OLED and OFET materials where precise HOMO–LUMO level engineering is critical [2].

Electronic tuning (ring Br)

Class-level inference

Ring Br directly conjugated to thiophene π‑system; alkyl‑only analog cannot modulate frontier orbitals.

May support HOMO‑LUMO engineering in organic electronic materials.

Class‑level data from brominated thiophene S,S‑dioxides; direct measurement advised.

Evidence Dimension	Electron-withdrawing effect on thiophene π-system and electronic structure tunability
Target Compound Data	Contains ring Br directly conjugated to thiophene π-system (electron-withdrawing, LUMO-lowering) plus alkyl Br for orthogonal reactivity (inferred from bromothiophene class properties)
Comparator Or Baseline	3-(3-Bromo-2-methylpropyl)thiophene: no ring Br; alkyl Br cannot modulate thiophene frontier orbitals; electronic tuning limited to side-chain inductive effects
Quantified Difference	Qualitative electronic differentiation: ring Br provides direct π-conjugation for frontier orbital modulation; magnitude of LUMO lowering in brominated thiophene S,S-dioxides is documented as substantial relative to non-brominated analogs
Conditions	Relevant to Pd-catalyzed cross-coupling reactivity and organic electronic material design; class-level data from oligothiophene S,S-dioxide studies

Why This Matters

For organic electronic materials procurement, the ring bromine provides a critical electronic tuning handle that alkyl-only thiophenes lack; this is particularly relevant when the thiophene unit is incorporated into conjugated polymer backbones where HOMO–LUMO alignment with electrodes or adjacent donor/acceptor units determines device performance.

• [1] Barbarella, G.; Favaretto, L.; Sotgiu, G.; Zambianchi, M.; Antolini, L.; Pudova, O.; Bongini, A. Oligothiophene S,S-Dioxides. Synthesis and Electronic Properties in Relation to the Parent Oligothiophenes. J. Org. Chem. 1998, 63 (16), 5497–5502. Also available via CNR IRIS: https://iris.cnr.it/handle/20.500.14243/100241. View Source
• [2] NBInno. Optimizing Electronic Device Performance with Brominated Thiophene Derivatives. Technical Article, 2025. https://www.nbinno.com/optimizing-electronic-device-performance-with-brominated-thiophene-derivatives (accessed 2026-05-04). View Source

Best-Fit Application Scenarios for 3-Bromo-2-(3-bromo-2-methylpropyl)thiophene: Evidence-Aligned Procurement Use Cases

Medicinal Chemistry: Sequential C5/C2-Difunctionalized Thiophene Library Synthesis

Teams constructing 2,5-di(hetero)arylated thiophene libraries for structure–activity relationship (SAR) exploration should prioritize this compound over 2-bromo-3-methylthiophene or 2,3-dibromothiophene. The C3–Br blocking group directs exclusive C5-arylation in the first step (as demonstrated for the C2-bromo-3-substituted thiophene class by Brahim et al., 2016 ), after which the C3–Br can be exploited in a second Suzuki coupling. This two-step, one-directional sequence avoids regioisomer mixtures that plague unblocked thiophenes and avoids the steric regioselectivity problems inherent to 2,3-dibromothiophene under standard Suzuki conditions (Smith & Organ, 2009 [5]). The alkyl bromide on the side chain remains available as a third diversification point for late-stage nucleophilic substitution, enabling efficient construction of trisubstituted thiophene scaffolds with full regiochemical control.

Asymmetric Synthesis: Chiral Thiophene-Containing Pharmaceutical Intermediate Development

The stereogenic center on the 2-methylpropyl side chain (confirmed by asymmetric atom count = 1 ) makes this compound uniquely suited for synthesizing enantioenriched thiophene derivatives—a capability absent in achiral comparators such as 2,3-dibromothiophene or 3-(3-bromo-2-methylpropyl)thiophene. The 3-bromo-2-methylpropyl fragment has been validated as a scalable C4 secondary methyl linchpin synthon in asymmetric synthesis, with diastereomerically pure derivatives prepared on mole scale (Burns et al., J. Am. Chem. Soc. 2015 [5]). When both enantiopure thiophene intermediates and orthogonal reactivity are required—as in the synthesis of chiral p38α MAPK inhibitor candidates or other enantiospecific pharmaceutical targets—this compound provides a direct entry point that no achiral bromothiophene can offer.

Organic Electronics: Tailored HOMO–LUMO Building Block for Conjugated Polymer Synthesis

For research groups synthesizing conjugated polymers for OLED, OFET, or OPV applications, the ring bromine provides direct electronic tuning of the thiophene π-system through its electron-withdrawing effect, lowering the LUMO energy and reducing the HOMO–LUMO gap relative to non-halogenated thiophenes [5]. Unlike 3-(3-bromo-2-methylpropyl)thiophene—where the sole bromine resides on the electronically insulated alkyl side chain—this compound's aromatic C3–Br enables electronic modulation that persists upon incorporation into the polymer backbone. The branched alkyl side chain simultaneously imparts solubility and processability advantages. The dual bromine architecture supports both Stille/Suzuki polymerization (via aromatic C–Br) and post-polymerization side-chain functionalization (via alkyl C–Br), providing a level of structural programmability not available from simpler dibromothiophene regioisomers.

Agrochemical Intermediate Synthesis: Lead-Like Physicochemical Property Profile

The balanced physicochemical profile—LogP 4.53 and Fsp³ 0.50 —aligns well with the property space typically sought for agrochemical lead compounds, which often require higher lipophilicity than pharmaceutical leads alongside sufficient three-dimensional character for target selectivity. The orthogonal reactivity of the two C–Br bonds supports efficient diversification into libraries of thiophene-containing agrochemical candidates, while the chiral center provides an additional vector for stereochemical optimization. For procurement specialists sourcing intermediates for fungicide, herbicide, or insecticide discovery programs, this compound offers a differentiated combination of physicochemical and stereochemical features that fully aromatic polyhalogenated thiophenes cannot replicate.

Application

Selection Property

Validation Focus

Sequential C5/C2‑difunctionalized thiophene synthesis

C3–Br blocking‑group regiocontrol

C5‑arylation fidelity and step economy

Asymmetric synthesis of enantioenriched thiophene intermediates

Chiral 2‑methylpropyl side chain

Stereochemical integrity and diastereoselectivity

Conjugated polymer building block for organic electronics

Ring Br electronic tuning + alkyl solubility

HOMO–LUMO modulation and polymerization efficiency

Agrochemical lead‑like library diversification

Balanced LogP/Fsp³ and orthogonal handles

Physicochemical optimization and scaffold diversification

• [1] Brahim, M.; Ben Ammar, H.; Soulé, J.-F.; Doucet, H. Regiocontroled Pd-catalysed C5-arylation of 3-substituted thiophene derivatives using a bromo-substituent as blocking group. Beilstein J. Org. Chem. 2016, 12, 2197–2203. DOI: 10.3762/bjoc.12.210. View Source
• [2] Smith, M. B.; Organ, M. G. Double Couplings of Dibromothiophenes using Boronic Acids and Boronates. Synlett 2009, 2009 (8), 1313–1316. DOI: 10.1055/s-0029-1216688. Also available at PMC: https://pmc.ncbi.nlm.nih.gov/articles/PMC2745170/. View Source
• [3] Burns, M.; Essafi, S.; Bame, J. R.; Bull, S. P.; Webster, M. P.; Balieu, S.; Dale, J. W.; Butts, C. P.; Harvey, J. N.; Aggarwal, V. K. A Scalable, Nonenzymatic Synthesis of Highly Stereopure Difunctional C4 Secondary Methyl Linchpin Synthons. J. Am. Chem. Soc. 2015, 137 (1), 451–461. DOI: 10.1021/ja511374a. View Source
• [4] Barbarella, G.; Favaretto, L.; Sotgiu, G.; Zambianchi, M.; Antolini, L.; Pudova, O.; Bongini, A. Oligothiophene S,S-Dioxides. Synthesis and Electronic Properties in Relation to the Parent Oligothiophenes. J. Org. Chem. 1998, 63 (16), 5497–5502. Also available via CNR IRIS: https://iris.cnr.it/handle/20.500.14243/100241. View Source
• [5] NBInno. Optimizing Electronic Device Performance with Brominated Thiophene Derivatives. Technical Article, 2025. https://www.nbinno.com/optimizing-electronic-device-performance-with-brominated-thiophene-derivatives (accessed 2026-05-04). View Source